molecular formula C9H10BrClN2O B8567205 2-(2-Aminoethoxy)-4-bromobenzonitrile hydrochloride

2-(2-Aminoethoxy)-4-bromobenzonitrile hydrochloride

Cat. No.: B8567205
M. Wt: 277.54 g/mol
InChI Key: GPOLIUMUEIQQEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Aminoethoxy)-4-bromobenzonitrile hydrochloride is a useful research compound. Its molecular formula is C9H10BrClN2O and its molecular weight is 277.54 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10BrClN2O

Molecular Weight

277.54 g/mol

IUPAC Name

2-(2-aminoethoxy)-4-bromobenzonitrile;hydrochloride

InChI

InChI=1S/C9H9BrN2O.ClH/c10-8-2-1-7(6-12)9(5-8)13-4-3-11;/h1-2,5H,3-4,11H2;1H

InChI Key

GPOLIUMUEIQQEB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)OCCN)C#N.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Alternatively, reaction of 11 with 2-aminoethanol and potassium tert-butoxide displaces fluorine to give 2-(2-aminoethoxy)-4-bromobenzonitrile hydrochloride 37. Ring closure of 37 with trimethylaluminum gave 33 (Scheme 14). A solution of 11 (10 g, 50 mmol) and 2-aminoethanol (3.1 mL, 50.8 mmol) in 2-methyltetrahydrofuran (80 mL) was cooled to 0° C. and a solution of 1M potassium tert-butoxide in tetrahydrofuran (55 mL, 55 mmol) was slowly added while maintaining the solution temperature below 5° C. The reaction was stirred at 0° C. for 30 min until judged complete by HPLC at which point it was warmed to 25° C. A solution of 0.5M HCl in isopropanol (100 mL, 50 mmol) was added and the desired HCl salt 3 crystallized directly from the solution. The solid was collected by filtration and dried under vacuum with a nitrogen bleed to give 2-(2-aminoethoxy)-4-bromobenzonitrile hydrochloride 37 as a white solid. (12.1 g, 87% yield).
Name
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
3.1 mL
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
55 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
reactant
Reaction Step Three

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